LogP-Driven Differentiation: 2-(4-Methoxybenzyl)-6-(2-methoxyphenyl)pyridazin-3(2H)-one vs. De-Methoxy and De-Benzyl Analogs
The target compound exhibits a calculated logP of 3.16 (logD 3.16, logSw −3.49), which is substantially higher than the predicted logP of its de-methoxy analog 2-(4-methoxybenzyl)-6-phenylpyridazin-3(2H)-one (estimated logP ~2.5) and its de-benzyl analog 6-(2-methoxyphenyl)pyridazin-3(2H)-one (estimated logP ~1.8) . This 0.7–1.4 logP unit increase translates to a 5–25-fold greater partition coefficient, directly impacting membrane permeability, protein binding, and solubility profiles in biological assays [1]. The five hydrogen bond acceptors and 43.7 Ų polar surface area further distinguish it from the de-methoxy analog, which possesses only four HBA and a lower PSA .
vs. de-methoxy ~2.5, de-benzyl ~1.8
ΔlogP +0.7 to +1.4 (5–25× partition coefficient)
| Evidence Dimension | Calculated logP (octanol-water partition coefficient) |
|---|---|
| Target Compound Data | logP = 3.16; logD = 3.16; logSw = −3.49; PSA = 43.7 Ų; HBA = 5 |
| Comparator Or Baseline | De-methoxy analog (2-(4-methoxybenzyl)-6-phenylpyridazin-3(2H)-one): logP ~2.5 (estimated); De-benzyl analog (6-(2-methoxyphenyl)pyridazin-3(2H)-one): logP ~1.8 (estimated) |
| Quantified Difference | ΔlogP ≈ +0.7 to +1.4 (5–25-fold higher partition coefficient) |
| Conditions | Calculated using ChemDiv proprietary prediction models; comparator logP values estimated from structural analogs |
Why This Matters
For screening library procurement, a 0.7–1.4 logP increase places the target compound in a meaningfully different lipophilicity bin, affecting hit triage and lead optimization decisions in anti-inflammatory or FPR-targeted programs.
- [1] Leo, A.; Hansch, C.; Elkins, D. Partition coefficients and their uses. *Chem. Rev.* **1971**, *71* (6), 525–616. https://doi.org/10.1021/cr60274a001 View Source
